Cas no 110623-24-0 (3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2,4-dimethyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2,4-dimethyl-
• CAS No: 110623-24-0
• MF: C₁₀H₁₀ClN₃S
• MW: 239.724499225616
• CID: 144094
• PubChem ID: 163824
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2,4-dimethyl-
• 5-(4-chlorophenyl)-2,4-dimethyl-1,2,4-triazole-3-thione
• BRN 5037885
• 5-(4-Chlorophenyl)-2,4-Dimethyl-3H-1,2,4-Triazole-3-Thione
• DTXSID80149325
• BQGRNCIJMQGMBY-UHFFFAOYSA-N
• 5-(4-Chlorophenyl)-2,4-dihydro-2,4-dimethyl-3H-1,2,4-triazole-3-thione
• 110623-24-0
• Mdl 19660
• 2,4-Dihydro-5-(4-chlorophenyl)-2,4-dimethyl-3H-1,2,4-triazole-3-thione
• CHEMBL21397
• MDL 19,660
• MDL-19660
• SCHEMBL7306147
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-chlorophenyl)-2,4-dimethyl-

• Inchi： 1S/C10H10ClN3S/c1-13-9(12-14(2)10(13)15)7-3-5-8(11)6-4-7/h3-6H,1-2H3
• InChI Key： BQGRNCIJMQGMBY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN(C)C(N1C)=S

Computed Properties

• Exact Mass: 239.0286
• Monoisotopic Mass: 239.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 18.84